Cas no 13481-70-4 (2,6-Dichloro-3-methylphenol)

2,6-Dichloro-3-methylphenol structure
2,6-Dichloro-3-methylphenol structure
Product Name:2,6-Dichloro-3-methylphenol
CAS No:13481-70-4
MF:C7H6Cl2O
MW:177.027940273285
MDL:MFCD08061909
CID:162294
PubChem ID:83521
Update Time:2025-04-19

2,6-Dichloro-3-methylphenol Chemical and Physical Properties

Names and Identifiers

    • Phenol,2,6-dichloro-3-methyl-
    • 2,6-Dichloro-3-methylphenol
    • 2,6-dichloro-m-cresol
    • 2,6-Dichlor-3-methyl-phenol
    • 2,6-dichloro-3-methyl-phenol
    • 2.4-Dichlor-3-hydroxy-toluol
    • 2.6-Dichlor-m-kresol
    • 3-methyl-2,6-dichlorophenol
    • AC1L35LF
    • AC1Q3L7N
    • CTK4B9444
    • EINECS 236-785-3
    • SureCN3032868
    • DTXSID30158962
    • JVZ3F8P4WS
    • AB93089
    • E90107
    • MFCD08061909
    • SCHEMBL3032868
    • Phenol, 2,6-dichloro-3-methyl-
    • 13481-70-4
    • CS-0194272
    • BS-27429
    • AKOS006287392
    • NS00024357
    • 2,6-Dichloro-3-methylphenol #
    • UNII-JVZ3F8P4WS
    • MDL: MFCD08061909
    • Inchi: 1S/C7H6Cl2O/c1-4-2-3-5(8)7(10)6(4)9/h2-3,10H,1H3
    • InChI Key: SXHLRMKATYCFRY-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C=CC=1C)Cl)O

Computed Properties

  • Exact Mass: 175.97968
  • Monoisotopic Mass: 175.98
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2A^2
  • XLogP3: 3.2

Experimental Properties

  • Density: 1.2970 (rough estimate)
  • Melting Point: 28°C
  • Boiling Point: 251.88°C (rough estimate)
  • Flash Point: 102.4°C
  • Refractive Index: 1.5625 (estimate)
  • PSA: 20.23

2,6-Dichloro-3-methylphenol Pricemore >>

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